Cas no 1039985-85-7 (6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine)

• Product Name: 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine
• CAS No: 1039985-85-7
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 4569189
• Update Time: 2025-10-28

6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N1-(propan-2-yl)benzene-1,2-diamine
• 6-Chloro-1-N-(propan-2-yl)benzene-1,2-diamine
• 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine

• Inchi： 1S/C9H13ClN2/c1-6(2)12-9-7(10)4-3-5-8(9)11/h3-6,12H,11H2,1-2H3
• InChI Key： YIILUJIILCYFNQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(Cl)=C1NC(C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.2±27.0 °C at 760 mmHg
• Flash Point: 138.4±23.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine

Comprehensive Overview of 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine (CAS No. 1039985-85-7): Properties, Applications, and Research Insights

6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine (CAS No. 1039985-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated aromatic diamine derivative is characterized by its unique molecular structure, featuring a propan-2-yl substituent, which enhances its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "synthesis of 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine", "CAS 1039985-85-7 applications", and "chlorinated diamine derivatives", reflecting its relevance in modern chemical innovation.

The compound's structural attributes make it a valuable intermediate in the development of high-performance materials and bioactive molecules. Its chloro and diamine functional groups enable diverse chemical modifications, aligning with trends in green chemistry and sustainable synthesis. Recent studies highlight its role in optimizing catalytic processes and ligand design, addressing growing demand for efficient chemical transformations. Searches for "6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine solubility" and "thermal stability CAS 1039985-85-7" underscore its physicochemical properties as key research focal points.

In pharmaceutical contexts, 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine serves as a precursor for heterocyclic compounds with potential therapeutic effects. Its integration into drug discovery pipelines resonates with the surge in interest around targeted therapies and small-molecule inhibitors. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, as queried in terms like "CAS 1039985-85-7 analytical methods". The compound’s compatibility with microwave-assisted synthesis further aligns with industry shifts toward energy-efficient protocols.

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Ongoing research explores the structure-activity relationships of 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine, particularly in molecular docking studies and cheminformatics. The compound’s steric effects and electronic properties are critical to its performance, as evidenced by searches for "CAS 1039985-85-7 computational chemistry". Collaborative efforts between academia and industry continue to expand its utility, ensuring its prominence in cutting-edge chemical research.

In summary, 6-chloro-1-N-(propan-2-yl)benzene-1,2-diamine (CAS No. 1039985-85-7) exemplifies the intersection of synthetic versatility and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—position it as a compound of enduring scientific and industrial value. As innovation accelerates, this chlorinated diamine will likely remain a focal point for researchers addressing global challenges in healthcare, sustainability, and technology.